N-(2-ethylphenyl)-1H-indazole-7-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-1H-indazole-7-carboxamide
• InChI: InChI=1S/C16H15N3O/c1-2-11-6-3-4-9-14(11)18-16(20)13-8-5-7-12-10-17-19-15(12)13/h3-10H,2H2,1H3,(H,17,19)(H,18,20)
• InChI Key: DONBCCJYIGALPY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC=CC3=C2NN=C3
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

N-(2-ethylphenyl)-1H-indazole-7-carboxamide, also known as GW 501516, is a synthetic drug that has been widely used in scientific research. It belongs to the class of compounds known as selective androgen receptor modulators (SARMs) and has been shown to have potential applications in various fields, including sports medicine, cancer research, and metabolic disorders.

Mechanism of Action

N-(2-ethylphenyl)-1H-indazole-7-carboxamide 501516 works by binding to and activating the peroxisome proliferator-activated receptor delta (PPAR-delta), which is a nuclear receptor that regulates the expression of genes involved in energy metabolism. Activation of PPAR-delta leads to an increase in the expression of genes involved in fatty acid oxidation and glucose metabolism, resulting in increased energy production and improved physical performance.
Biochemical and Physiological Effects
N-(2-ethylphenyl)-1H-indazole-7-carboxamide 501516 has been shown to have several biochemical and physiological effects. It has been shown to increase endurance and physical performance by increasing the expression of genes involved in energy metabolism. It has also been shown to have anti-inflammatory properties and to reduce the risk of metabolic disorders, such as obesity and diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-ethylphenyl)-1H-indazole-7-carboxamide 501516 in lab experiments is its ability to improve physical performance and endurance. This makes it a useful tool for studying the effects of exercise on the body. However, one of the limitations of using N-(2-ethylphenyl)-1H-indazole-7-carboxamide 501516 is that it can be difficult to control the dosage and timing of administration, which can lead to inconsistent results.

Future Directions

There are several future directions for research involving N-(2-ethylphenyl)-1H-indazole-7-carboxamide 501516. One area of research is the potential use of N-(2-ethylphenyl)-1H-indazole-7-carboxamide 501516 in the treatment of metabolic disorders, such as obesity and diabetes. Another area of research is the potential use of N-(2-ethylphenyl)-1H-indazole-7-carboxamide 501516 in cancer research, as it has been shown to have anti-inflammatory properties and to reduce the risk of cancer. Additionally, further research is needed to determine the long-term effects of N-(2-ethylphenyl)-1H-indazole-7-carboxamide 501516 on the body, as well as its potential for abuse in sports and athletics.

Synthesis Methods

The synthesis of N-(2-ethylphenyl)-1H-indazole-7-carboxamide 501516 involves several steps, including the reaction of 2-ethylphenylhydrazine with 2-bromoacetophenone to form 2-ethylphenylhydrazine hydrobromide. This is then reacted with 2-chloro-5-nitrobenzoic acid to form the corresponding amide, which is then reduced to the final product using palladium on carbon as a catalyst.

Scientific Research Applications

N-(2-ethylphenyl)-1H-indazole-7-carboxamide 501516 has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have a positive effect on endurance and physical performance, making it a popular choice among athletes and bodybuilders. It has also been shown to have potential applications in the treatment of metabolic disorders, such as obesity and diabetes, and has been shown to have anti-inflammatory properties.